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Compound of Interest

3-methoxy-1H-pyrrole-2-
Compound Name:

carbaldehyde
CAS No.: 54764-96-4
Cat. No.: B3353482

Get Quote

Executive Summary

The 3-methoxypyrrole moiety represents a privileged, electron-rich heterocyclic scaffold in
medicinal chemistry. Unlike the ubiquitous indole or pyridine systems, the 3-methoxypyrrole
core is less common but functionally critical, serving as the pharmacophoric anchor in the
Prodigiosin family of bacterial alkaloids. This guide analyzes the biological activity of 3-
methoxypyrrole derivatives, distinguishing between natural product-derived mechanisms
(H*/CI= symport uncoupling, DNA cleavage) and synthetic applications (tubulin polymerization
inhibition, kinase targeting).

Structural Logic & Pharmacophore Analysis

The 3-methoxypyrrole ring is characterized by high electron density, making it susceptible to
oxidation and electrophilic substitution. In biological systems, this electronic richness allows the
scaffold to participate in:

» Hydrogen Bonding/Proton Transfer: The pyrrole NH and the methoxy oxygen facilitate proton
transfer, essential for transmembrane anion transport.
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» Metal Coordination: The nitrogen atom can coordinate with metal ions (e.g., Cu?*), facilitating
oxidative DNA cleavage.

» Hydrophobic Interaction: The planar aromatic system intercalates into DNA or binds
hydrophobic pockets in proteins (e.g., tubulin).

The "Prodigiosin" Archetype

The most biologically significant 3-methoxypyrrole derivative is Prodigiosin (and its analogs like
Obatoclax). Here, the 3-methoxypyrrole unit (Ring C) is conjugated to a bipyrrole system.[1]

o Numbering Note: While IUPAC numbering can vary based on substituents, the "3-methoxy"
designation refers to the beta-position relative to the nitrogen, which is critical for the
molecule's tautomeric equilibrium and anion binding capability.

Core Biological Activities[2][3]
Anticancer Activity: The H*/ClI~ Symport Mechanism

The primary anticancer mechanism of prodigiosin-like 3-methoxypyrrole derivatives is the
uncoupling of vacuolar H*-ATPases. These compounds act as mobile carriers for H* and Cl~
ions across lipid bilayers, acidifying the cytoplasm and raising the pH of acidic organelles
(lysosomes), triggering apoptosis.

Key Data: Antiproliferative Potency (ICso) Table 1: Comparative Cytotoxicity of 3-
Methoxypyrrole Derivatives

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11188435/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3353482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Compound ] Mechanism of

Cell Line ICs0 (UM) . Source
Class Action
Prodigiosin pH Uncoupling /

MCF-7 (Breast) 0.01-0.1 ] [1]
(Natural) Apoptosis
Obatoclax Bcl-2 Inhibition /

) CLL Cells 0.1-05 ) [2]
(Synthetic) pH Modulation
3-Aroyl-4- Tubulin

MG-63 o
methoxyphenyl 12.7 Polymerization [3]
(Osteosarcoma) o
pyrrole Inhibition
Synthetic 3- Unknown /
Methoxypyrrole- HCT-15 (Colon) 21.0 General [3]
2-carboxamide Cytotoxicity

Antimicrobial & Antifungal Activity

3-methoxypyrrole derivatives exhibit potent activity against Gram-positive bacteria (e.g., S.
aureus, B. subtilis) and fungi. The mechanism involves:

o Membrane Disruption: The lipophilic core inserts into the bacterial membrane, causing
leakage.

» ROS Generation: Copper-mediated oxidation of the pyrrole ring generates Reactive Oxygen
Species (ROS), leading to DNA damage.

Synthetic Kinase & Tubulin Inhibitors

Beyond natural products, synthetic 3-methoxypyrroles (often polysubstituted) are designed as:

e Tubulin Inhibitors: 3-aroyl-4-(3,4,5-trimethoxyphenyl)-1H-pyrrole derivatives bind to the
colchicine site of tubulin, inhibiting polymerization and arresting the cell cycle in G2/M phase.

o Kinase Inhibitors: The pyrrole NH acts as a hydrogen bond donor in the ATP-binding pocket
of kinases (e.g., VEGFR, PDGFR).

Mechanistic Visualization
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Apoptosis Induction Pathway (Prodigiosin-Type)

The following diagram illustrates the dual-mechanism of Prodigiosin (PG) derivatives:
Lysosomal pH uncoupling and Bcl-2 family inhibition.
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Figure 1: Dual-mechanism apoptosis induction by 3-methoxypyrrole derivatives involving
lysosomal acidification and Bcl-2 inhibition.

Experimental Protocols
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Synthesis of 3-Methoxypyrrole Core (General Workflow)

This protocol describes the synthesis of a functionalized 3-methoxypyrrole via the Barton-Zard

Reaction or Smlz-mediated cyclization, which are standard robust methods.

Reagents:

Nitroalkene derivative
Isocyanoacetate
DBU (1,8-Diazabicyclo[5.4.0]Jundec-7-ene)

THF (Tetrahydrofuran), anhydrous

Step-by-Step Protocol:

Preparation: Dissolve the nitroalkene (1.0 eq) and isocyanoacetate (1.1 eq) in anhydrous
THF under an inert atmosphere (N2 or Ar).

Cyclization: Cool the solution to 0°C. Add DBU (1.1 eq) dropwise over 15 minutes. The
solution will darken as the pyrrole ring forms.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Hexane/EtOAcC).

Workup: Quench with saturated NH4Cl solution. Extract with Ethyl Acetate (3x). Wash
combined organics with brine, dry over MgSQOa4, and concentrate.

Purification: Purify via silica gel column chromatography.

Methoxylation (if not pre-functionalized): If the starting material was a 3-hydroxypyrrole or
protected precursor, alkylate using Methyl lodide (Mel) and K2COs in Acetone at reflux for 2
hours.

Biological Assay: H*/CI~ Transmembrane Transport

To validate the specific activity of a 3-methoxypyrrole derivative as a prodigiosin-mimetic.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3353482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

Liposomes (EYPC: Egg Yolk Phosphatidylcholine) loaded with HPTS (pH-sensitive dye).

Fluorometer (Ex: 403/460 nm, Em: 510 nm).

Base pulse (NaOH).

Protocol:

Liposome Prep: Prepare EYPC liposomes encapsulating 1 mM HPTS and 100 mM NacCl
buffered at pH 7.0.

Baseline: Suspend liposomes in external buffer (100 mM Na2SOa, pH 7.0) to create a
chloride gradient.

Induction: Add the test compound (3-methoxypyrrole derivative) at 1-10 nM concentration.

Measurement: Monitor the change in HPTS fluorescence ratio. A rapid change indicates the
compound is transporting H* into the liposome (coupled to Cl- efflux or influx depending on
gradient), validating the "anion transporter” mechanism.

Future Outlook & Therapeutic Potential

The 3-methoxypyrrole scaffold is evolving beyond simple cytotoxicity.

ADCs (Antibody-Drug Conjugates): Due to their high potency (nM range), synthetic
prodigiosin analogs are being investigated as payloads for ADCs targeting specific tumor
antigens.

Immunosuppression: At sub-cytotoxic doses, these derivatives inhibit T-cell activation via
JAKS inhibition, offering a potential treatment for autoimmune diseases with lower toxicity
than Cyclosporin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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